Cas no 21979-27-1 (3-bromo-1-methylquinolin-1-ium)
21979-27-1 structure
Product Name:3-bromo-1-methylquinolin-1-ium
CAS No:21979-27-1
MF:C10H9BrN
MW:223.089161634445
CID:2836169
PubChem ID:409147
Update Time:2025-04-21
3-bromo-1-methylquinolin-1-ium Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-1-methylquinolinium
- DTXSID90328301
- 21979-27-1
- Quinolinium, 3-bromo-1-methyl-
- AC-907/30063012
- 3-bromo-1-methylquinolin-1-ium
-
- Inchi: 1S/C10H9BrN/c1-12-7-9(11)6-8-4-2-3-5-10(8)12/h2-7H,1H3/q+1
- InChI Key: QXBOGYGAIILJGT-UHFFFAOYSA-N
- SMILES: BrC1=C[N+](C)=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 221.99184g/mol
- Monoisotopic Mass: 221.99184g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 3.9Ų
3-bromo-1-methylquinolin-1-ium Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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